Cas no 37978-09-9 (N-Phenethylpiperidine-4-carboxamide)

• Product Name: N-Phenethylpiperidine-4-carboxamide
• CAS No: 37978-09-9
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 1085920
• PubChem ID: 883881
• Update Time: 2025-05-19

N-Phenethylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Phenethylpiperidine-4-carboxamide
• N-(2-PHENYLETHYL)PIPERIDINE-4-CARBOXAMIDE
• 4-(4-Phenethyl)-piperidylcarboxamid
• AKOS BBV-004923
• CHEMBRDG-BB 6578104
• N-(2-phenylethyl)piperidine-4-carboxamide(SALTDATA: FREE)
• UKRORGSYN-BB BBV-004923
• SCHEMBL4034002
• A1-21365
• Cambridge id 6578104
• 37978-09-9
• AB00110797-01
• CS-0362559
• DTXSID80358273
• AKOS000125684
• STK055303

• MDL： MFCD02922451
• Inchi： 1S/C14H20N2O/c17-14(13-7-9-15-10-8-13)16-11-6-12-4-2-1-3-5-12/h1-5,13,15H,6-11H2,(H,16,17)
• InChI Key： VCFBMPIDYRJPSW-UHFFFAOYSA-N
• SMILES： O=C(C1CCNCC1)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.15800
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.057
• Boiling Point: 448.3°C at 760 mmHg
• Flash Point: 177.9°C
• Refractive Index: 1.534
• PSA: 41.13000
• LogP: 2.06460

Additional information on N-Phenethylpiperidine-4-carboxamide

Comprehensive Overview of N-Phenethylpiperidine-4-carboxamide (CAS No. 37978-09-9): Properties, Applications, and Research Insights

N-Phenethylpiperidine-4-carboxamide (CAS No. 37978-09-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The phenethyl and carboxamide moieties in its structure contribute to its interaction with various biological targets, making it a subject of interest in drug discovery and development.

In recent years, the scientific community has shown increasing interest in N-Phenethylpiperidine-4-carboxamide due to its potential role in modulating neurotransmitter systems. Researchers have explored its affinity for specific receptors, which could pave the way for novel therapeutic agents targeting neurological conditions. The compound's molecular formula, C₁₄H₂₀N₂O, and its precise molecular weight of 232.33 g/mol, are critical parameters for analytical chemists and pharmacologists working with this substance.

The synthesis of N-Phenethylpiperidine-4-carboxamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ green chemistry principles, reflecting the growing demand for environmentally friendly production methods in the pharmaceutical industry. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to characterize this compound and verify its structural integrity.

One of the most frequently asked questions about 37978-09-9 concerns its solubility profile and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), while being less soluble in water. Its stability is generally good at room temperature when protected from light and moisture, making it suitable for long-term storage under proper conditions.

From a pharmacological perspective, the piperidine-carboxamide core of this molecule represents a privileged structure in medicinal chemistry. Many approved drugs contain similar structural motifs, which explains the sustained research interest in compounds like N-Phenethylpiperidine-4-carboxamide. Current investigations focus on understanding its potential interactions with enzymes and receptors involved in various physiological processes.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, make it an interesting candidate for structure-activity relationship (SAR) studies. These properties influence its bioavailability and membrane permeability, key factors in drug development. Researchers are particularly interested in how modifications to the phenethyl or carboxamide groups might alter the compound's biological activity and pharmacokinetic profile.

In the context of current trends in pharmaceutical research, N-Phenethylpiperidine-4-carboxamide represents an example of how traditional medicinal chemistry approaches are being combined with modern computational methods. Molecular docking studies and quantitative structure-activity relationship (QSAR) models are increasingly used to predict the behavior of such compounds before extensive laboratory testing, accelerating the drug discovery process.

Quality control and regulatory compliance are essential aspects of working with CAS No. 37978-09-9. Reputable suppliers provide certificates of analysis that include information on purity (typically ≥95% by HPLC), residual solvents, and other impurities. Researchers must ensure proper documentation and handling procedures are followed when acquiring and using this compound for experimental purposes.

The future research directions for N-Phenethylpiperidine-4-carboxamide may include exploring its potential as a scaffold for developing new chemical entities with improved selectivity and reduced off-target effects. As the pharmaceutical industry continues to emphasize personalized medicine and targeted therapies, compounds with well-characterized properties like this one will remain valuable tools for scientific investigation.

From a commercial perspective, the global market for specialized chemical compounds including piperidine derivatives has shown steady growth, driven by increasing R&D investments in the life sciences sector. This trend underscores the importance of compounds like N-Phenethylpiperidine-4-carboxamide as building blocks for more complex molecules with potential therapeutic applications.

In conclusion, N-Phenethylpiperidine-4-carboxamide (CAS No. 37978-09-9) represents an important compound in contemporary chemical and pharmaceutical research. Its well-defined structure, combined with the growing body of scientific literature investigating its properties and potential applications, ensures its continued relevance in academic and industrial settings. As research methodologies advance and new therapeutic targets are identified, this compound and its derivatives will likely play a significant role in the development of future pharmaceutical innovations.